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Compound of Interest

Compound Name: 2-lodo-6-methylnaphthalene

Cat. No.: B15081977

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide addresses the significant challenges in sourcing comprehensive data for
the chemical compound 2-lodo-6-methylnaphthalene. Despite extensive searches across
chemical databases and scientific literature, a specific CAS (Chemical Abstracts Service)
number for this compound could not be definitively identified. Publicly available information
regarding its synthesis, experimental protocols, and biological activity, including any
involvement in signaling pathways, is scarce to non-existent. This suggests that 2-lodo-6-
methylnaphthalene is not a commonly synthesized or commercially available compound,
limiting the scope of a detailed technical profile.

In contrast, significant data is available for structurally related compounds, particularly 2-lodo-6-
methoxynaphthalene and 2-Methylnaphthalene. This guide provides a comparative summary of
the available data for these related compounds to offer a contextual understanding. The lack of
specific data for 2-lodo-6-methylnaphthalene prevents the creation of detailed experimental
protocols and signaling pathway diagrams as originally intended.

Identifiers and Physicochemical Properties

The primary obstacle in creating a technical guide for 2-lodo-6-methylnaphthalene is the
absence of a dedicated CAS number. This unique numerical identifier is the cornerstone for
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tracking and retrieving detailed information about a specific chemical substance. Our search

efforts consistently redirected to the following related compounds:

Table 1: Comparative Summary of Chemical Identifiers

. 2-lodo-6-

Identifier 2-Methylnaphthalene
methoxynaphthalene

CAS Number 67886-69-5[1] 91-57-6

Molecular Formula Ci11H90lO Ci1Hio

Molecular Weight 284.09 g/mol 142.20 g/mol
Naphthalene, 2-iodo-6-

Synonyms B-Methylnaphthalene

methoxy-

Table 2: Comparative Physicochemical Properties

2-lodo-6-

Property 2-Methylnaphthalene
methoxynaphthalene

Appearance Not specified Waxy white solid

Melting Point Not specified 35°C

Boiling Point 347.7 °C at 760 mmHg[1] 241.1°C

Density 1.674 g/lcm3[1] Not specified

Flash Point 164.1 °C[1] Not specified

Experimental Protocols

Due to the lack of available literature for 2-lodo-6-methylnaphthalene, no established

experimental protocols for its synthesis, purification, or characterization can be provided.

For the related compound, 2-Methylnaphthalene, it is primarily isolated from coal tar. One

documented synthetic route to a related structure, 2,6-dimethylnaphthalene, involves the

methylation of 2-methylnaphthalene.
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Biological Activity and Signaling Pathways

There is no available information on the biological activity or the role of 2-lodo-6-
methylnaphthalene in any signaling pathways. Therefore, the requested diagrams cannot be
generated.

For context, 2-Methylnaphthalene can be oxidized to form menadione, a synthetic form of
vitamin K, indicating a potential intersection with biological pathways related to this vitamin.

Logical Workflow for Compound Identification

The process of identifying and characterizing a chemical compound for research and
development follows a logical progression. The inability to find a CAS number for 2-lodo-6-
methylnaphthalene represents a fundamental block in this workflow.
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Initial Compound Identification
(2-

lodo-6-methylnaphthalene)

:

Search for CAS Number

CAS Number Found?

No Public Data Available

Investigate Related Compounds

i

Report Findings on Related Compounds

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide: The Challenge of Identifying
2-lodo-6-methylnaphthalene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15081977#2-iodo-6-methylnaphthalene-cas-number-
and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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